Cas no 21632-35-9 (2-methyl-3-[(2E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,10,14,18,22,26,30-heptaen-1-yl]naphthalene-1,4-dione)

• Product Name: 2-methyl-3-[(2E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,10,14,18,22,26,30-heptaen-1-yl]naphthalene-1,4-dione
• CAS No: 21632-35-9
• MF: C₅₁H₇₄O₂
• MW: 719.132075786591
• CID: 1402936
• PubChem ID: 6442197
• Update Time: 2025-04-20

2-methyl-3-[(2E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,10,14,18,22,26,30-heptaen-1-yl]naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[(2E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,10,14,18,22,26,30-heptaen-1-yl]naphthalene-1,4-dione
• 2-methyl-3-(3,7,11,15,19,23,27,31-octamethyldotriaconta-2,10,14,18,22,26,30-heptaenyl)naphthalene-1,4-dione
• 2-methyl-3-[(2E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,10,14,18,22,26,30-heptaen-1-yl]naphthalene
• 2-methyl-3-[(2E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,10,14,18,22,26,30-heptaenyl]naphthalene-1,4-dione
• MK-8(H2)
• II-MK-8(H2)
• LMPR02010039
• II-dihydromenaquinone-8
• dihydromenaquinone-8
• CHEBI:166696
• beta-dihydromenaquinone-8
• 2-methyl-3-((2E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,10,14,18,22,26,30-heptaenyl)naphthalene-1,4-dione
• Vitamin DMK-6
• Dihydromenaquinone 8
• 21632-35-9

• Inchi： 1S/C51H74O2/c1-38(2)20-13-21-39(3)22-14-23-40(4)24-15-25-41(5)26-16-27-42(6)28-17-29-43(7)30-18-31-44(8)32-19-33-45(9)36-37-47-46(10)50(52)48-34-11-12-35-49(48)51(47)53/h11-12,20,22,24,26,28,30,34-36,44H,13-19,21,23,25,27,29,31-33,37H2,1-10H3/b39-22+,40-24+,41-26+,42-28+,43-30+,45-36+
• InChI Key： ROENOAFLUDRPDJ-PPGBVOQZSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CCCC(C)CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 718.56922
• Monoisotopic Mass: 718.56888160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 53
• Rotatable Bond Count: 24
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14